Cas no 921526-53-6 (1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 921526-53-6
• MF: C₂₄H₂₃N₃O₂
• MW: 385.458325624466
• CID: 6020151
• PubChem ID: 41240681
• Update Time: 2025-07-09

1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• 1-[(2,5-dimethylphenyl)methyl]-3-(2-phenylethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• Pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione, 1-[(2,5-dimethylphenyl)methyl]-3-(2-phenylethyl)-
• 1-(2,5-dimethylbenzyl)-3-phenethylpyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• F2233-0813
• 921526-53-6
• AKOS016390793

• Inchi： 1S/C24H23N3O2/c1-17-10-11-18(2)20(15-17)16-27-21-9-6-13-25-22(21)23(28)26(24(27)29)14-12-19-7-4-3-5-8-19/h3-11,13,15H,12,14,16H2,1-2H3
• InChI Key： WJFQGAKOUDKSJN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCC2=CC=CC=C2)C(=O)C2=NC=CC=C2N1CC1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 385.17902698g/mol
• Monoisotopic Mass: 385.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 53.5Ų

Additional information on 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Comprehensive Analysis of 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 921526-53-6)

The compound 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 921526-53-6) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrido[3,2-d]pyrimidine-2,4-dione core, combined with 2,5-dimethylphenyl and phenylethyl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways and receptor interactions, which could lead to breakthroughs in drug development.

In recent years, the demand for novel heterocyclic compounds like 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione has surged, driven by advancements in precision medicine and targeted therapy. This compound's structural features align with current trends in small-molecule drug discovery, where specificity and low toxicity are paramount. Its CAS No. 921526-53-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and pharmacology.

One of the most compelling aspects of this compound is its potential application in neurodegenerative disease research. The pyrido[3,2-d]pyrimidine scaffold is known to interact with central nervous system targets, sparking interest in its use for conditions like Alzheimer's and Parkinson's diseases. Additionally, its phenylethyl moiety may contribute to blood-brain barrier permeability, a critical factor in CNS drug design.

From a synthetic chemistry perspective, the preparation of 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione presents intriguing challenges. The CAS No. 921526-53-6 is often associated with discussions on green chemistry and atom economy, as researchers seek efficient routes to synthesize this complex molecule. Recent publications have explored catalytic methods to construct its pyrido[3,2-d]pyrimidine-2,4-dione core, highlighting the compound's role in advancing synthetic methodology.

The compound's physicochemical properties, including its logP and aqueous solubility, are frequently analyzed in druglikeness studies. Its balanced lipophilicity, attributed to the 2,5-dimethylphenyl and phenylethyl groups, makes it a valuable subject for QSAR modeling and molecular docking simulations. These computational approaches are essential for predicting its ADME profiles and optimizing its bioavailability.

In the context of intellectual property, CAS No. 921526-53-6 has appeared in several patent applications, underscoring its commercial potential. Pharmaceutical companies are actively investigating derivatives of this scaffold for kinase inhibition and GPCR modulation, areas that dominate current drug discovery pipelines. The compound's versatility is further evidenced by its exploration in cancer immunotherapy and inflammatory disorders.

As the scientific community continues to explore 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione, its CAS No. 921526-53-6 remains a focal point in high-throughput screening initiatives. The integration of AI-driven drug discovery platforms has accelerated the identification of its biological targets, making it a prime example of how computational chemistry is revolutionizing modern pharmaceutical research.

Looking ahead, the compound's potential extends beyond traditional small-molecule therapeutics. Its structural motifs are being evaluated for proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. This positions 1-(2,5-dimethylphenyl)methyl-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione at the forefront of next-generation therapeutics, where researchers aim to address previously "undruggable" targets.

In conclusion, CAS No. 921526-53-6 represents a fascinating case study in contemporary medicinal chemistry. Its complex architecture and diverse biological implications make it a molecule of enduring interest across multiple disciplines. As research methodologies evolve, particularly in cryo-EM and fragment-based drug design, our understanding of this compound's full potential will undoubtedly expand, potentially unlocking new avenues in personalized medicine and therapeutic innovation.